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Compound of Interest

Compound Name:

[4-(2-

Chlorophenoxy)phenyl]methanami

ne

CAS No.: 270259-94-4

Cat. No.: B1609210 Get Quote

Executive Summary
[4-(2-Chlorophenoxy)phenyl]methanamine contains a primary benzylic amine and a diaryl

ether linkage.[1][2] Its stability profile is heavily dependent on its form: the Free Base or the

Hydrochloride (HCl) Salt (CAS: 1170147-57-5).[1][2]

In DMSO: Generally stable, but susceptible to carbamate formation (reaction with

atmospheric

) and slow oxidative deamination upon prolonged storage.[1]

In Water: The HCl salt is highly soluble and stable.[1] The Free Base is practically insoluble

and will precipitate or aggregate, leading to inconsistent experimental dosing.[1]

Chemical Profile & Solubility Data[1][2][3][4][5][6][7]
[8][9]
The choice of solvent must align with the specific form of the compound you possess.[1]
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Feature Free Base Form Hydrochloride (HCl) Salt

CAS Number Not widely listed (Generic) 1170147-57-5

Molecular Weight ~233.7 g/mol ~270.2 g/mol

Water Solubility

Low (< 0.1 mg/mL).[1][2]

Hydrophobic due to

chlorophenoxy group.[1][2]

High (> 10 mg/mL).[1][2]

Forms a stable cation in water.

[1][2]

DMSO Solubility High (> 50 mg/mL).[1][2] High (> 20 mg/mL).[1][2]

Preferred Stock DMSO (anhydrous).[1][2]
Water or DMSO.[1][2][3][4][5]

[6][7]

pH in Solution Alkaline (> pH 9 in water).[1][2] Acidic (~pH 4-5 in water).[1][2]

Critical Solubility Decision Tree
Use the following logic to determine the correct solvent system for your assay:

Start: Identify Form

Is it HCl Salt?

Is it Free Base?

Dissolve in Water
(Stable, Acidic pH)

Preferred

Dissolve in anhydrous DMSO

Alternative

Do NOT Use
(Precipitation Risk)

Required

Dilution Step:
Check for Precipitation

Diluting into Buffer

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on chemical form.[1][2]

Stability in DMSO: Mechanisms & Troubleshooting
While DMSO is an excellent solvent, it is not inert.[1] Two primary degradation pathways exist

for primary benzylic amines like [4-(2-Chlorophenoxy)phenyl]methanamine.[1][2]
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A. The "Cloudy Stock" Phenomenon (Carbamate
Formation)
Primary amines are nucleophilic.[1][2] In basic DMSO solutions (Free Base form), they react

with atmospheric carbon dioxide (

) to form carbamate salts, which often appear as a white precipitate or "cloudiness" in stored
stocks.[1] [1][2]

Risk Factor: High.[1][2] Occurs if vials are frequently opened to air.[1][2]

Prevention: Store DMSO stocks under inert gas (Nitrogen or Argon).[1][2] Use septum-

sealed vials.

B. Oxidative Deamination (Trace Aldehyde Formation)
DMSO can act as a mild oxidant (Swern-like conditions), especially if the DMSO contains trace

acid impurities or is heated.[1][2] This converts the benzylic amine to an imine, which

hydrolyzes to an aldehyde (4-(2-chlorophenoxy)benzaldehyde).[1][2]

Risk Factor: Low to Moderate (over months).[1][2]

Detection: Appearance of a new peak in LC-MS (M-1 mass shift for imine, or M+1 mass shift

for aldehyde hydrolysis product relative to parent amine loss).

Degradation Pathway Diagram
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DMSO Storage Risks
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Figure 2: Primary degradation pathways in non-inert storage conditions.[1][2]

Stability in Water: pH & Hydrolysis[1]
The diaryl ether linkage (Ar-O-Ar) in this molecule is chemically robust and resistant to

hydrolysis under standard physiological conditions (pH 2–10).[1][2]

HCl Salt: Stable in aqueous solution for weeks at 4°C. The solution will be slightly acidic.[1]

Free Base: Unstable physically (aggregation).[1][2] If you dilute a DMSO stock of the free

base into aqueous buffer (pH 7.4), you risk microprecipitation.[1]

Threshold: Precipitation typically occurs if the final concentration exceeds 10–50 µM,

depending on the buffer composition.[1]

Frequently Asked Questions (Troubleshooting)
Q1: My DMSO stock solution turned cloudy after 2 weeks at 4°C. Is it spoiled?
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Diagnosis: This is likely carbamate formation due to

absorption or water uptake (DMSO is hygroscopic) causing the hydrophobic free base to
crash out.[1]

Fix: Briefly warm the solution to 37°C and vortex. If it clears, it was likely solubility-related.[1]

[2] If a solid remains, filter it; however, the concentration is now unknown. Prevention: Use

single-use aliquots to avoid repeated air exposure.[1][2]

Q2: Can I autoclave an aqueous solution of this compound?

Answer:No. While the ether linkage is stable, the benzylic amine can undergo thermal

degradation or react with trace impurities in the water at 121°C. Use sterile filtration (0.22 µm

PVDF or PES membrane) instead.

Q3: How do I prepare a 10 mM stock for cell culture?

Protocol:

Weigh the HCl salt (preferred for stability).[1][2]

Dissolve in sterile water or PBS.[1][2]

If using the Free Base, dissolve in anhydrous DMSO.[1]

Store at -20°C or -80°C in amber vials (protect from light).

Limit freeze-thaw cycles to < 3.

Q4: I see an extra peak in HPLC at RRT 1.1. What is it?

Analysis: If stored in DMSO, check for the corresponding aldehyde (formed via oxidative

deamination).[1] If the peak is at RRT ~0.9, it might be the N-oxide if the sample was

exposed to light/air for extended periods.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.scimplify.com/r-4-chlorophenyl-phenyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_phenyl_methanamine
https://www.scimplify.com/r-4-chlorophenyl-phenyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_phenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/1394623
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylamine
https://www.scimplify.com/r-4-chlorophenyl-phenyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_phenyl_methanamine
https://www.benchchem.com/product/b1609210?utm_src=pdf-custom-synthesis
https://www.scimplify.com/r-4-chlorophenyl-phenyl-methanamine
https://www.scimplify.com/r-4-chlorophenyl-phenyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_phenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl_phenyl_methanamine
https://pubmed.ncbi.nlm.nih.gov/19029012/
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://ziath.com/images/pdf/samples_in_dmso_what_an_end_user_needs_to_know.pdf
https://www.selleckchem.com/qa.html
https://pubchem.ncbi.nlm.nih.gov/compound/1394623
https://pubchem.ncbi.nlm.nih.gov/compound/1394623
https://www.benchchem.com/product/b1609210#stability-of-4-2-chlorophenoxy-phenyl-methanamine-in-dmso-and-water
https://www.benchchem.com/product/b1609210#stability-of-4-2-chlorophenoxy-phenyl-methanamine-in-dmso-and-water
https://www.benchchem.com/product/b1609210#stability-of-4-2-chlorophenoxy-phenyl-methanamine-in-dmso-and-water
https://www.benchchem.com/product/b1609210#stability-of-4-2-chlorophenoxy-phenyl-methanamine-in-dmso-and-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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